Cas no 2375267-74-4 (6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline;hydrochloride)

• Product Name: 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline;hydrochloride
• CAS No: 2375267-74-4
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 5354982
• Update Time: 2025-10-19

6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline;hydrochloride
• Z3876563559

• Inchi： 1S/C14H19N.ClH/c1-14(2)8-6-10-7-9-15-12-5-3-4-11(14)13(10)12;/h3-5,10,15H,6-9H2,1-2H3;1H
• InChI Key： KKXOFIKBWZXACA-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C3C1=CC=CC=3C(C)(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• Topological Polar Surface Area: 12

Additional information on 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline;hydrochloride

Comprehensive Overview of 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline Hydrochloride (CAS No. 2375267-74-4)

The compound 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline hydrochloride (CAS No. 2375267-74-4) is a chemically synthesized derivative of the benzo[de]quinoline family, which has garnered significant attention in pharmaceutical and materials science research. With its unique structural framework, this compound exhibits potential applications in drug discovery, organic electronics, and advanced material design. Researchers are particularly interested in its rigid polycyclic backbone and hydrochloride salt form, which enhance solubility and stability for experimental use.

In recent years, the demand for heterocyclic compounds like 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline has surged due to their versatility in medicinal chemistry. The compound’s CAS number 2375267-74-4 is frequently searched in academic databases, reflecting its relevance in studies targeting central nervous system (CNS) disorders and neuroprotective agents. Its structural similarity to bioactive alkaloids makes it a candidate for modulating neurotransmitter pathways, aligning with current trends in precision medicine and neurodegenerative disease research.

From a synthetic perspective, the hydrochloride salt form of this compound offers practical advantages, such as improved crystallinity and handling properties. Laboratories focusing on high-throughput screening often prioritize such derivatives to accelerate drug development cycles. Additionally, the benzo[de]quinoline core is a subject of interest in optoelectronic materials, where its conjugated system may contribute to light-emitting diodes (LEDs) or photovoltaic devices. This dual applicability in life sciences and materials engineering underscores its interdisciplinary value.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike many high-risk intermediates, 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline hydrochloride is not classified as a hazardous substance, making it a safer choice for industrial-scale synthesis. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices, which are top priorities for modern chemical enterprises.

For researchers seeking CAS 2375267-74-4 suppliers, it’s critical to verify the compound’s purity (>98%) and analytical data (e.g., NMR, HPLC). The market for custom synthesis and bulk quantities of this derivative is expanding, driven by its niche applications. Online queries often include terms like "6,6-Dimethylbenzo[de]quinoline hydrochloride solubility" or "mechanism of action in CNS models," highlighting the need for detailed technical resources.

In conclusion, 6,6-Dimethyl-1,2,3,3a,4,5-hexahydrobenzo[de]quinoline hydrochloride represents a compelling case study in the convergence of pharmaceutical innovation and material science. Its CAS No. 2375267-74-4 serves as a gateway to exploring its multifaceted potential, from drug design to functional materials. As interdisciplinary research evolves, this compound is poised to remain a focal point for scientific and industrial advancements.